Cas no 25208-32-6 (4-Chloro α-Carboline)

• Product Name: 4-Chloro α-Carboline
• CAS No: 25208-32-6
• MF: C₁₁H₇ClN₂
• MW: 202.639681100845
• MDL: MFCD18382230
• CID: 851559
• PubChem ID: 10041012
• Update Time: 2025-11-02

4-Chloro α-Carboline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-9H-Pyrido[2,3-b]indole
• 4-Chloro α-Carboline
• 4-CHLORO A-CARBOLINE
• 4-Chloro
• A-Carboline
• 4-Chloro-1H-pyrido[2,3-b]indole
• F89257
• 4-Chloro ?-Carboline
• PS-17852
• DTXSID80434662
• 4-Chloro alpha-Carboline
• SCHEMBL675631
• 9H-Pyrido[2,3-b]indole, 4-chloro-
• 4-Chloro alpha -Carboline
• J-015872
• 4-chloro-9H-pyrido[2,3-b] indole
• HPSXHMSNDHDHJK-UHFFFAOYSA-N
• 25208-32-6

• MDL： MFCD18382230
• Inchi： 1S/C11H7ClN2/c12-8-5-6-13-11-10(8)7-3-1-2-4-9(7)14-11/h1-6H,(H,13,14)
• InChI Key： HPSXHMSNDHDHJK-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 202.03000
• Monoisotopic Mass: 202.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.36950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Alpha carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Alpha carbolines

Additional information on 4-Chloro α-Carboline

Professional Introduction to 4-Chloro α-Carboline (CAS No. 25208-32-6)

4-Chloro α-Carboline, with the chemical identifier CAS No. 25208-32-6, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic organic compound belongs to the carboline family, which is known for its diverse biological activities and applications in medicinal chemistry. The presence of a chlorine substituent at the 4-position of the α-carboline core enhances its reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The α-carboline scaffold is a privileged structure in drug discovery, owing to its prevalence in natural products and its ability to interact with biological targets such as enzymes and receptors. The introduction of a chlorine atom at the 4-position modifies the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This modification has been strategically employed in the development of novel therapeutic agents targeting neurological and cardiovascular diseases.

Recent advancements in the study of 4-Chloro α-Carboline have highlighted its potential in the treatment of neurodegenerative disorders. Research has demonstrated that this compound can modulate the activity of neurotransmitter receptors, particularly those involved in regulating mood and cognition. For instance, studies have shown that derivatives of 4-Chloro α-Carboline exhibit inhibitory effects on monoamine oxidase (MAO) enzymes, which are implicated in conditions such as depression and Parkinson's disease. The ability to fine-tune the pharmacological properties of these derivatives through structural modifications has opened new avenues for developing more effective therapeutics.

In addition to its neuropharmacological applications, 4-Chloro α-Carboline has shown promise in the field of oncology. Preclinical studies have indicated that certain derivatives can selectively inhibit the growth of cancer cells by interfering with key signaling pathways. The chlorine substituent plays a crucial role in enhancing the binding affinity of these derivatives to their target proteins, leading to improved therapeutic efficacy. Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating brain tumors and other central nervous system disorders.

The synthesis of 4-Chloro α-Carboline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the α-carboline core efficiently. These synthetic strategies not only improve yield but also enable the introduction of various functional groups at specific positions, allowing for the generation of a diverse library of derivatives for further biological evaluation.

The pharmacokinetic properties of 4-Chloro α-Carboline derivatives are another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for optimizing their therapeutic potential. Computational modeling techniques have been increasingly utilized to predict pharmacokinetic profiles, aiding in the rational design of more effective drug candidates. These models take into account factors such as molecular interactions with biological membranes and enzyme kinetics, providing valuable insights into drug behavior.

The safety profile of 4-Chloro α-Carboline is also a critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies involve both in vitro and in vivo experiments, evaluating parameters such as acute toxicity, chronic exposure effects, and potential long-term health risks. The results from these studies are crucial for ensuring that any future drug candidates derived from this compound are safe for human use.

The role of computational chemistry in studying 4-Chloro α-Carboline cannot be overstated. Molecular modeling techniques allow researchers to visualize how these compounds interact with biological targets at an atomic level, providing insights into their mechanism of action. This approach has been particularly useful in identifying key structural features that contribute to biological activity, guiding the design of more potent and selective derivatives. Additionally, computational methods have been employed to predict drug-like properties such as solubility and permeability, which are critical factors in drug development.

The future prospects for 4-Chloro α-Carboline research are promising, with ongoing studies exploring its potential applications in various therapeutic areas. Innovations in synthetic chemistry continue to provide new tools for generating novel derivatives with enhanced pharmacological properties. Furthermore, advancements in biotechnological methods are enabling high-throughput screening approaches for identifying new bioactive compounds derived from this scaffold. These efforts are likely to lead to significant breakthroughs in treating complex diseases affecting human health.

In conclusion, 4-Chloro α-Carboline (CAS No. 25208-32-6) is a versatile compound with substantial potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable starting point for developing novel therapeutic agents targeting neurological disorders, cancer, and other diseases. With continued advancements in synthetic methodologies and computational techniques, the future applications of this compound are likely to expand further, offering new hope for improved patient care.